Cas no 959958-32-8 (1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro-)

• Product Name: 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro-
• CAS No: 959958-32-8
• MF: C₇H₁₂Cl₂N₄
• MW: 223.10297870636
• MDL: MFCD07644464
• CID: 5226996
• Update Time: 2025-11-02

1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro-

• MDL： MFCD07644464
• Inchi： 1S/C7H12Cl2N4/c1-2-3-4-10-13-11-6(8)5-7(9)12-13/h5,10-11H,2-4H2,1H3
• InChI Key： BQIJOVOWTICZGF-UHFFFAOYSA-N
• SMILES： N1C(Cl)=CC(Cl)=NN1NCCCC

Additional information on 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro-

Comprehensive Overview of 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro- (CAS No. 959958-32-8)

1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro- (CAS No. 959958-32-8) is a specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, belonging to the triazine family, is characterized by its unique molecular structure, which includes a butyl group and two chloro substituents. Its distinct properties make it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical formula of 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro- is C₇H₁₀Cl₂N₄, and its molecular weight is approximately 221.09 g/mol. The presence of the dichloro and N-butyl groups contributes to its reactivity and potential applications in drug discovery. Researchers are particularly interested in this compound due to its ability to act as a building block for more complex structures, such as heterocyclic compounds and small-molecule inhibitors.

In recent years, the demand for 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro- has increased, driven by its potential role in the development of antiviral agents and herbicides. The COVID-19 pandemic has highlighted the need for novel antiviral compounds, and triazine derivatives like this one are being explored for their efficacy against viral enzymes. Additionally, the agrochemical industry is investigating its use in creating next-generation crop protection solutions, as chlorinated triazines are known for their herbicidal properties.

From a synthetic chemistry perspective, 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro- is often synthesized through nucleophilic substitution reactions or cyclization processes. Its stability under various conditions makes it a reliable intermediate for further modifications. Researchers have also explored its potential in click chemistry applications, where its reactive sites can be utilized to form bioconjugates or polymers.

The market for 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro- is expected to grow, particularly in regions with strong pharmaceutical and agrochemical sectors, such as North America, Europe, and Asia-Pacific. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of research institutions and industrial laboratories. Its versatility and potential for innovation make it a key player in the chemical innovation landscape.

For researchers and industry professionals, understanding the properties and applications of 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro- is essential. Its role in drug discovery and agrochemical development underscores its importance in modern chemistry. As advancements in green chemistry and sustainable synthesis continue, this compound may also find applications in environmentally friendly processes, further expanding its utility.

In summary, 1,2,3-Triazin-2(1H)-amine, N-butyl-4,6-dichloro- (CAS No. 959958-32-8) is a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structure and reactivity make it a valuable tool for scientists and engineers working on cutting-edge solutions. As research progresses, its potential to address global challenges in healthcare and agriculture will likely become even more apparent.